- Preparation of fused heterocyclic compound derivative as PARP-1/PI3K dual-target inhibitor and used for the treatment of tumors, China, , ,
Cas no 956034-06-3 (furo3,2-dpyrimidine-2,4-diol)
furo3,2-dpyrimidine-2,4-diol Chemical and Physical Properties
Names and Identifiers
-
- Furo[3,2-d]pyrimidine-2,4-diol
- 1H-furo[3,2-d]pyrimidine-2,4-dione
- furo[3,2-d]pyrimidine-2,4(1H,3H)-dione
- furo3,2-dpyrimidine-2,4-diol
-
- MDL: MFCD11520867
- Inchi: 1S/C6H4N2O3/c9-5-4-3(1-2-11-4)7-6(10)8-5/h1-2H,(H2,7,8,9,10)
- InChI Key: UEICIOHAOMRQDE-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(OC=C2)C(=O)N1
Computed Properties
- Exact Mass: 152.02200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
Experimental Properties
- PSA: 79.38000
- LogP: 0.63400
furo3,2-dpyrimidine-2,4-diol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
furo3,2-dpyrimidine-2,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089000433-5g |
Furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 5g |
$2200.00 | 2023-08-31 | |
| Alichem | A089000433-10g |
Furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 10g |
$3142.11 | 2023-08-31 | |
| Alichem | A089000433-25g |
Furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 25g |
$5366.55 | 2023-08-31 | |
| Chemenu | CM166851-1g |
Furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95%+ | 1g |
$385 | 2024-07-18 | |
| Enamine | EN300-314223-0.05g |
furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 0.05g |
$277.0 | 2023-09-05 | |
| Enamine | EN300-314223-0.1g |
furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 0.1g |
$413.0 | 2023-09-05 | |
| Enamine | EN300-314223-0.25g |
furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 0.25g |
$589.0 | 2023-09-05 | |
| Enamine | EN300-314223-0.5g |
furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 0.5g |
$929.0 | 2023-09-05 | |
| Enamine | EN300-314223-1.0g |
furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 1.0g |
$1191.0 | 2023-07-10 | |
| Enamine | EN300-314223-2.5g |
furo[3,2-d]pyrimidine-2,4-diol |
956034-06-3 | 95% | 2.5g |
$2490.0 | 2023-09-05 |
furo3,2-dpyrimidine-2,4-diol Production Method
Production Method 1
Production Method 2
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6
- Discovery of novel and potent PARP/PI3K dual inhibitors for the treatment of cancer, European Journal of Medicinal Chemistry, 2021, 217,
Production Method 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
- Thienopyrimidine and furopyrimidine derivatives as phosphoinositide 3-kinase inhibitor and their preparation, pharmaceutical compositions and use in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 4
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt
1.3 Reagents: Sodium hydroxide Solvents: Methanol ; 90 min, rt → reflux; reflux → rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 3
- Rational Design of Phosphoinositide 3-Kinase α Inhibitors That Exhibit Selectivity over the Phosphoinositide 3-Kinase β Isoform, Journal of Medicinal Chemistry, 2011, 54(22), 7815-7833
Production Method 5
- Preparation of furanopyrimidines as inhibitors of phosphatidylinositol 3-kinase, World Intellectual Property Organization, , ,
Production Method 6
- Identification of 2,4-diamino-6,7-dimethoxyquinoline derivatives as G9a inhibitors, MedChemComm, 2014, 5(12), 1821-1828
Production Method 7
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
- Preparation of 4-morpholinothienopyrimidine and 4-morpholinofuropyrimidine derivatives as phosphoinositide 3-kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 8
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
- Preparation of thienopyrimidines and furopyrimidines as lipid kinase inhibitors for treating cancer and other diseases, World Intellectual Property Organization, , ,
Production Method 9
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
- Preparation of 4-(morpholino)thienopyrimidines and 4-(morpholino)furopyrimidines as phosphoinositide 3-kinase inhibitors and their pharmaceutical compositions, World Intellectual Property Organization, , ,
Production Method 10
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
- Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application, World Intellectual Property Organization, , ,
Production Method 11
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
- Preparation of heterocyclic compounds as janus kinase inhibitors, World Intellectual Property Organization, , ,
furo3,2-dpyrimidine-2,4-diol Raw materials
- Methyl 3-ureidofuran-2-carboxylate
- 2-Furancarboxylic acid, 3-[(aminocarbonyl)amino]-, ethyl ester
- Methyl 3-aminofuran-2-carboxylate
- Chlorosulfonyl isocyanate
furo3,2-dpyrimidine-2,4-diol Preparation Products
furo3,2-dpyrimidine-2,4-diol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on furo3,2-dpyrimidine-2,4-diol
Chemical Profile of Furo3,2-dpyrimidine-2,4-diol (CAS No. 956034-06-3)
Furo3,2-dpyrimidine-2,4-diol, identified by its Chemical Abstracts Service (CAS) number 956034-06-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of Furo3,2-dpyrimidine-2,4-diol incorporates a fused furan ring with a pyrimidine moiety, creating a unique scaffold that may contribute to its distinct pharmacological properties.
The fused ring system in Furo3,2-dpyrimidine-2,4-diol presents an intriguing chemical environment that can interact with biological targets in multiple ways. Pyrimidine derivatives are widely recognized for their roles as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The presence of hydroxyl groups at the 2 and 4 positions of the pyrimidine ring enhances the compound's solubility and reactivity, making it a promising candidate for further chemical modifications and derivatization.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of Furo3,2-dpyrimidine-2,4-diol with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways. The furan ring component further contributes to its potential by providing a rigid structure that can optimize binding affinity to protein receptors.
In the realm of drug discovery, Furo3,2-dpyrimidine-2,4-diol has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its structural features align well with the requirements for effective drug candidates, including molecular weight, lipophilicity, and metabolic stability. Researchers have leveraged high-throughput screening (HTS) techniques to identify derivatives of Furo3,2-dpyrimidine-2,4-diol that exhibit enhanced potency and selectivity against specific disease targets.
The synthesis of Furo3,2-dpyrimidine-2,4-diol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have facilitated the production of this compound on a scalable basis, enabling further exploration of its pharmacological properties. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the complex framework of Furo3,2-dpyrimidine-2,4-diol.
Preclinical studies have begun to unravel the pharmacokinetic and pharmacodynamic profiles of Furo3,2-dpyrimidine-2,4-diol. Initial findings indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The hydroxyl groups contribute to its water solubility, which is advantageous for formulating pharmaceutical dosage forms. Additionally, preliminary toxicology studies suggest that Furo3,2-dpyrimidine-2,4-diol is well-tolerated at moderate doses but may require further evaluation to assess potential long-term effects.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising compounds like Furo3,2-dpyrimidine-2,4-diol. Predictive models have been developed to forecast the biological activity of pyrimidine derivatives based on their structural features. These models have helped prioritize compounds for experimental validation and have streamlined the process of identifying optimal analogs for further development.
Future research directions for Furo3,2-dpyrimidine-2,4-diol include exploring its mechanism of action in detail and optimizing its chemical structure for improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. The growing interest in natural product-inspired scaffolds has also prompted investigations into how structural modifications inspired by bioactive natural products can enhance the therapeutic potential of Furo3,2-dpyrimidine-2,4-diol.
The versatility of Furo3,2-dpyrimidine-2,4-diol as a chemical entity makes it a valuable building block for designing novel therapeutics. Its unique combination of structural features positions it as a candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new biological functions and synthetic pathways related to pyrimidine derivatives like Furo3,2-dpyrimidine-2,4 -diol, its significance in medicinal chemistry is expected to grow.
956034-06-3 (furo3,2-dpyrimidine-2,4-diol) Related Products
- 1431412-17-7(4-Methoxyfuro[3,2-d]pyrimidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)